Cas no 2252415-10-2 (potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide)

Potassium trifluoro-(2-fluoro-6-hydroxyphenyl)boranuide is an organoboron compound with applications in synthetic chemistry, particularly as a versatile reagent in cross-coupling reactions. Its key advantages include enhanced stability due to the potassium counterion, which improves handling and storage compared to analogous boronic acids. The fluorine substituents contribute to increased electrophilicity, facilitating efficient transmetalation in catalytic cycles. The phenolic hydroxyl group offers additional reactivity for further functionalization. This compound is particularly useful in Suzuki-Miyaura couplings, where it demonstrates high selectivity and yield. Its well-defined structure and predictable reactivity make it a valuable tool for constructing complex aromatic systems in pharmaceutical and materials science research.
potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide structure
2252415-10-2 structure
Product Name:potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide
CAS No:2252415-10-2
MF:C6H4BF4KO
MW:217.99827671051
CID:4672370
PubChem ID:139035251
Update Time:2025-06-11

potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide Chemical and Physical Properties

Names and Identifiers

    • trifluoro(2-fluoro-6-hydroxyphenyl)borate potassium(I)
    • AMY16917
    • SY253836
    • Potassium Trifluoro(2-fluoro-6-hydroxyphenyl)borate
    • Borate(1-), trifluoro(2-fluoro-6-hydroxyphenyl)-, potassium (1:1)
    • potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide
    • Potassium trifluoro(2-fluoro-6-hydroxyphenyl)borate, 95%
    • potassium;trifluoro-(2-fluoro-6-hydroxyphenyl)boranuide
    • CS-0169452
    • Borate(1-),trifluoro(2-fluoro-6-hydroxyphenyl)-,potassium(1:1)
    • DB-404329
    • potassium trifluoro(2-fluoro-6-hydroxyphenyl)boranuide
    • AC9226
    • MFCD32068467
    • 2252415-10-2
    • Inchi: 1S/C6H4BF4O.K/c8-4-2-1-3-5(12)6(4)7(9,10)11;/h1-3,12H;/q-1;+1
    • InChI Key: KDSFFRRHNBFXRQ-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C(=CC=CC=1O)F)(F)F

Computed Properties

  • Exact Mass: 217.9928390 g/mol
  • Monoisotopic Mass: 217.9928390 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 218.00

potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide Pricemore >>

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potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide Related Literature

Additional information on potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide

Comprehensive Overview of Potassium;Trifluoro-(2-Fluoro-6-Hydroxy-Phenyl)Boranuide (CAS No. 2252415-10-2)

The compound potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide (CAS No. 2252415-10-2) is a specialized boron-based chemical entity with significant applications in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a trifluoroborate anion coupled with a fluorinated phenolic group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in cross-coupling reactions, a hot topic in green chemistry and sustainable drug development.

One of the most searched questions in AI-driven chemical databases is: "What are the applications of trifluoroborate salts in medicinal chemistry?" The answer lies in compounds like 2252415-10-2, which serve as stable precursors for Suzuki-Miyaura couplings—a cornerstone of bioconjugation and drug discovery. Its fluorine substituents enhance metabolic stability, a critical factor in designing next-generation therapeutics. This aligns with the trending focus on fluorinated APIs (Active Pharmaceutical Ingredients), which dominate nearly 30% of recent FDA approvals.

From an SEO perspective, terms like "boron trifluoride derivatives", "fluoroaryl borates", and "potassium organotrifluoroborates" are frequently queried. The compound’s CAS number (2252415-10-2) is another high-intent keyword, often searched by patent analysts and material scientists. Its relevance extends to electrolyte additives for advanced batteries, a sector booming due to the electric vehicle (EV) revolution. This dual applicability in life sciences and energy storage underscores its versatility.

In academic circles, synthetic protocols for potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide are widely discussed. A 2023 study highlighted its efficiency in late-stage functionalization of heterocyclic scaffolds, addressing the demand for diverse chemical libraries in high-throughput screening. Such innovations resonate with the AI-assisted molecular design trend, where automated retrosynthesis tools leverage datasets of boron-containing intermediates.

Handling and storage of this compound require attention to its hygroscopic nature, a common query among laboratory technicians. Best practices include argon-line storage and desiccants to maintain purity—a detail often overlooked in bench-scale experiments. This practical insight caters to the growing DIY chemistry community, which thrives on platforms like ResearchGate and YouTube tutorials.

To conclude, CAS 2252415-10-2 exemplifies the convergence of cutting-edge chemistry and real-world applications. Whether in targeted drug delivery or renewable energy, its structural tunability and reaction efficiency position it as a keystone material for 21st-century innovation. Future research may explore its catalytic potential or biocompatibility, further expanding its industrial footprint.

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